Cas no 374675-64-6 (Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI))

Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI) structure
374675-64-6 structure
Product Name:Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI)
CAS No:374675-64-6
MF:C8H7NO
MW:133.147281885147
CID:304552
PubChem ID:69325
Update Time:2025-04-19

Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI)
    • PTI
    • 4-Tolylisocyanate
    • p-tolylisocyanate
    • para-tolyl isocyanate
    • UNII-BTR9S4N53V
    • p-Tolyl isocyanate
    • 4'-Methyl-2-cyano-biphenyl
    • MS-20631
    • 1-isocyanato-4-methyl-benzene
    • MFCD00002029
    • 4-methylphenylisocyanate
    • paratoluylisocyanate
    • A833679
    • 4-Isocyanatotoluene
    • p-Tolyl isocyanat
    • A823680
    • tolyl mono-isocyanate
    • T0321
    • 4-Methylphenyl isocyanate
    • D92322
    • Isocyanic Acid p-Tolyl Ester
    • paramethylphenylisocyanate
    • BTR9S4N53V
    • TMI
    • EN300-20864
    • p-Methylphenyl isocyanate
    • para-tolyl monoisocyanate
    • Epitope ID:116221
    • 4-methyphenylisocyanate
    • para-tolylisocyanate
    • AKOS000202531
    • 4-methyl-phenyl-isocyanate
    • DTXSID2060755
    • 1-Isocyanato-4-methylbenzene
    • F2190-0548
    • p-Isocyanatotoluene
    • Q-200500
    • 1-Isocyanato-4-methylbenzene; 4-Isocyanatotoluene
    • CHEBI:53732
    • p-Tolyl isocyanate, 99%
    • p-tolyl-isocyanate
    • p-Toluene isocyanate
    • 4-Tol-NCO
    • Q26840811
    • EINECS 210-743-4
    • Benzene, 1-isocyanato-4-methyl-
    • p-TMI
    • Isocyanic acid, p-tolyl ester
    • 4-Isocyanato-1-methylbenzene
    • EC 210-743-4
    • FT-0618818
    • 374675-64-6
    • SCHEMBL93286
    • 622-58-2
    • 4-methyl phenyl isocyanate
    • 4-Methylphenyl diiodomethylsulfone
    • NS00007324
    • p-methylphenylisocyanate
    • 4-Tolyl isocyanate
    • AI3-28256
    • p-tolylmonoisocyanate
    • Inchi: 1S/C8H7NO/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
    • InChI Key: MGYGFNQQGAQEON-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 133.052763847g/mol
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Density: 1.056 g/mL at 25 °C(lit.)
  • Boiling Point: 70-72 °C10 mm Hg(lit.)
  • Flash Point: 152 °F
  • Refractive Index: n20/D 1.531(lit.)

Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38-42
  • Safety Instruction: 23-26-45
  • FLUKA BRAND F CODES:21
  • RTECS:DA3681666
  • Hazardous Material Identification: Xn

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